Cas no 2206608-96-8 ((4-Pyrrolidin-1-ylcyclohexyl)amine dihydrochloride)

(4-Pyrrolidin-1-ylcyclohexyl)amine dihydrochloride is a cyclohexylamine derivative featuring a pyrrolidine substituent, commonly utilized as a versatile intermediate in organic synthesis and pharmaceutical research. Its dihydrochloride salt form enhances stability and solubility, facilitating handling and storage. The compound’s rigid cyclohexyl backbone and tertiary amine functionality make it valuable for constructing pharmacophores or modifying molecular scaffolds in drug discovery. Its well-defined structure and high purity ensure reproducibility in synthetic applications. This reagent is particularly useful in the development of bioactive molecules, including CNS-targeting compounds, due to its potential to influence lipophilicity and binding affinity. Suitable for controlled reactions under standard laboratory conditions.
(4-Pyrrolidin-1-ylcyclohexyl)amine dihydrochloride structure
2206608-96-8 structure
Product Name:(4-Pyrrolidin-1-ylcyclohexyl)amine dihydrochloride
CAS No:2206608-96-8
MF:C10H22Cl2N2
MW:241.201080799103
CID:5046341
Update Time:2026-02-28

(4-Pyrrolidin-1-ylcyclohexyl)amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • (4-Pyrrolidin-1-ylcyclohexyl)amine dihydrochloride
    • 4-(1-Pyrrolidinyl)-cyclohexanamine 2HCl
    • 4-(Pyrrolidin-1-yl)cyclohexanamine dihydrochloride
    • 4-pyrrolidin-1-ylcyclohexan-1-amine;dihydrochloride
    • Inchi: 1S/C10H20N2.2ClH/c11-9-3-5-10(6-4-9)12-7-1-2-8-12;;/h9-10H,1-8,11H2;2*1H
    • InChI Key: PGMRURWKCGVVNJ-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1(CCCC1)C1CCC(CC1)N

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 133
  • Topological Polar Surface Area: 29.3

(4-Pyrrolidin-1-ylcyclohexyl)amine dihydrochloride Pricemore >>

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Additional information on (4-Pyrrolidin-1-ylcyclohexyl)amine dihydrochloride

Comprehensive Overview of (4-Pyrrolidin-1-ylcyclohexyl)amine Dihydrochloride (CAS No. 2206608-96-8)

(4-Pyrrolidin-1-ylcyclohexyl)amine dihydrochloride (CAS No. 2206608-96-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its pyrrolidine and cyclohexylamine moieties, is widely utilized in the synthesis of bioactive molecules. Its unique structural features make it a valuable intermediate in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors. Researchers are increasingly exploring its potential in addressing neurodegenerative diseases and pain management, aligning with current trends in precision medicine.

The growing interest in (4-Pyrrolidin-1-ylcyclohexyl)amine dihydrochloride is reflected in its frequent appearance in scientific literature and patent filings. Its CAS number 2206608-96-8 serves as a critical identifier for regulatory and sourcing purposes. The compound’s dihydrochloride salt form enhances its stability and solubility, making it preferable for laboratory applications. Recent studies highlight its role in modulating G-protein-coupled receptors (GPCRs), a hot topic in drug development due to their involvement in numerous physiological processes. This aligns with the surge in searches for "GPCR-targeted therapies" and "novel CNS drug candidates" across academic and industry platforms.

From a synthetic chemistry perspective, (4-Pyrrolidin-1-ylcyclohexyl)amine dihydrochloride offers versatility in structure-activity relationship (SAR) studies. Its cyclohexylamine scaffold allows for strategic modifications to optimize pharmacokinetic properties, a key focus in modern medicinal chemistry. The compound’s relevance extends to high-throughput screening (HTS) workflows, where it aids in identifying lead compounds for orphan diseases—a trending area in biomedical research. Notably, its application in peptide mimetics design resonates with the rising demand for non-opioid analgesics, addressing global concerns about addiction and side effects.

Quality control and analytical characterization of CAS No. 2206608-96-8 are paramount for reproducibility in research. Advanced techniques like HPLC, mass spectrometry, and NMR spectroscopy are employed to verify its purity and structural integrity. These methods are frequently searched alongside terms such as "analytical validation of pharmaceutical intermediates", underscoring the compound’s industrial significance. Furthermore, its storage conditions—typically 2-8°C in anhydrous environments—are critical to maintain its efficacy, a detail often queried by laboratory personnel.

In conclusion, (4-Pyrrolidin-1-ylcyclohexyl)amine dihydrochloride represents a nexus of innovation in drug discovery and chemical biology. Its multifaceted applications, from neuroscience research to rational drug design, position it as a compound of enduring relevance. As the scientific community continues to explore targeted therapies and personalized medicine, this compound’s role is expected to expand, making it a staple in both academic and industrial settings.

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